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Compound of Interest

Compound Name: 6-Nitroquinoxalin-5-amine

CAS No.: 57436-91-6

Cat. No.: B3053990

Get Quote

Executive Summary
6-Nitroquinoxalin-5-amine (CAS: 57436-91-6) acts as a classic "push-pull" chromophore,

featuring an electron-donating amino group (

) at position 5 and an electron-withdrawing nitro group (

) at position 6. This ortho-substitution pattern on the electron-deficient quinoxaline core creates
a strong Intramolecular Charge Transfer (ICT) band, resulting in its characteristic yellow-orange
appearance.

Unlike simple quinoxalines which absorb primarily in the UV (

nm), this compound exhibits a distinct absorption window in the visible violet-blue region (380–
420 nm), making it a valuable intermediate for solvatochromic dyes and ruthenium-based DNA
intercalators.

Spectral Characteristics: The Data
The absorption profile is dominated by the
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transition of the quinoxaline ring and the

ICT transition between the amino and nitro moieties.

Absorption Maxima ( ) Profile
Data derived from experimental synthesis and structural analogues.

Solvent / State (nm)

Extinction
Coeff.[1][2] (

)

Visual Color
Transition
Assignment

Methanol /

Ethanol
400 – 415 nm ~5,000 – 8,000 Yellow-Orange

ICT (

)

DMSO ~405 – 420 nm High Deep Orange ICT (Red-shifted)

Dichloromethane ~380 – 390 nm Moderate Yellow
ICT (Blue-

shifted)

Solid State N/A N/A
Orange/Brown

Crystals

Intermolecular

stacking

Note on Solvatochromism: The compound exhibits positive solvatochromism. As solvent polarity

increases (e.g., DCM

DMSO), the excited ICT state is stabilized, causing a bathochromic (red) shift of 10–

20 nm.

Comparative Analysis: Performance vs. Alternatives
This section evaluates 6-Nitroquinoxalin-5-amine against structurally related fluorophores

and precursors.
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Table 1: Structural & Spectral Comparison
Compound

Structure
Description (Vis) Key Difference

Application
Suitability

6-

Nitroquinoxalin-

5-amine

Ortho-

amino/nitro on

Quinoxaline

400–415 nm

Balanced Push-

Pull. High

stability.

DNA intercalator

ligands,

solvatochromic

probes.

5-Amino-6-

nitroquinoline

Nitrogen at pos.

1 only

(Quinoline)

400–430 nm

Slightly more

basic pyridine

ring.

Analogous dyes;

higher solubility

in some non-

polar media.

Quinoxaline-5,6-

diamine

Two amino

groups (Reduced

form)

450–480 nm

Blood Red.

Electron-rich

donor only.

Precursor for

pyrazine-fused

systems; highly

oxidizable.

4-Nitro-2,1,3-

benzothiadiazole

Thiadiazole

fused ring
~340–350 nm

Reduced

conjugation;

hypsochromic

shift.

Fluorescent

probes (NBD

derivatives); less

visible

absorption.

Comparative Insight
Vs. Quinoxaline-5,6-diamine: If your application requires a red-shifted absorption (

nm), the diamine is superior. However, the 6-nitroquinoxalin-5-amine is significantly more
chemically stable due to the electron-withdrawing nitro group preventing oxidative
degradation.

Vs. NBD Derivatives: While NBD (nitrobenzoxadiazole) is a standard fluorophore, the

quinoxaline scaffold offers two nitrogen atoms in the ring, providing unique metal-chelating

capabilities (e.g., for Ruthenium complexes) that NBD lacks.

Mechanism: Intramolecular Charge Transfer (ICT)[3]
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The optical properties are governed by the "Push-Pull" mechanism. The amino lone pair acts

as the donor, while the nitro group and the pyrazine ring act as acceptors.

Substituent Effects
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Figure 1: The Intramolecular Charge Transfer (ICT) pathway responsible for the visible

absorption band.

Experimental Protocol: Synthesis & Validation
Objective: Synthesis of 6-Nitroquinoxalin-5-amine via Nucleophilic Aromatic Substitution of

Hydrogen (NASH). Reference Standard:J. Chem. Soc., Perkin Trans. 1, 1975, 1229.

Reagents
Substrate: 6-Nitroquinoxaline (1.0 eq)

Reagent: Hydroxylamine hydrochloride (

) (2.0 eq)

Base: Sodium methoxide (

) or Sodium hydroxide (
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) (4.0 eq)

Solvent: Methanol (anhydrous)[3]

Step-by-Step Workflow
Preparation: Dissolve 6-nitroquinoxaline in anhydrous methanol.

Activation: In a separate flask, prepare a methanolic solution of hydroxylamine free base by

treating

with

. Filter off the NaCl precipitate.[4]

Addition: Add the hydroxylamine solution dropwise to the nitroquinoxaline solution at room

temperature.

Observation: The solution will turn dark, indicating the formation of the Meisenheimer

complex.

Reaction: Stir for 1–2 hours. The reaction is driven by the electron-deficient nature of the

nitro-substituted ring.

Quenching & Isolation: Pour the mixture into ice-water. The product, 6-nitroquinoxalin-5-
amine, precipitates as a yellow-orange solid.

Purification: Recrystallize from Ethanol or Isopropanol.

Target Melting Point: ~213°C (lit).

Quality Control (Self-Validating)
TLC: Run on Silica Gel (DCM:MeOH 95:5). The product (

) should be distinct from the starting material (

).
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Visual Check: If the solid is red, you may have over-reduced to the diamine (check

reagents). If it is pale yellow, it may be unreacted starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3053990/docs#technical-guide-uv-vis-absorption-
photophysics-of-6-nitroquinoxalin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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